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Compound of Interest

Compound Name: N-Methyldipropylamine

CAS No.: 3405-42-3

Cat. No.: B2490111

Get Quote

Technical Profile: N-Methyldipropylamine ( )
Structural Architecture, Isomerism, and Synthetic
Protocols
Executive Summary
N-Methyldipropylamine (CAS: 3405-42-3) is a tertiary amine characterized by a central

nitrogen atom bonded to one methyl group and two

-propyl chains.[1] With a molecular formula of

, it serves as a critical intermediate in organic synthesis, particularly in the production of
agricultural chemicals, pharmaceuticals, and corrosion inhibitors.

While often overshadowed by its

homolog,

-Diisopropylethylamine (DIPEA or Hünig's Base), N-Methyldipropylamine offers a distinct
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steric profile. It provides moderate steric hindrance—less than diisopropylamine but
significantly more than trimethylamine—making it a tunable base for deprotonation reactions
where kinetic selectivity is required but extreme steric bulk is unnecessary.[1]

Chemical Architecture & Isomerism[1][2]
2.1 The Core Structure
The molecule consists of a pyramidal nitrogen center. The lone pair availability is modulated by

the inductive effect of three alkyl groups and the steric shielding of the propyl chains.

Property Value

IUPAC Name
-methyl-

-propylpropan-1-amine

Molecular Formula

Molecular Weight 115.22 g/mol

Boiling Point ~117–118 °C

Density 0.734 g/mL (at 25 °C)

pKa (Conjugate Acid) ~10.0–10.5 (Typical for tert-amines)

2.2 Structural Isomers of

The term "isomer" in this context is critical for researchers designing Structure-Activity

Relationships (SAR).[1] The

formula permits several constitutional isomers. The most relevant for drug design are those
varying by chain branching (n-propyl vs. isopropyl) and alkyl distribution.[1]

Primary Structural Variants (Propyl-based):

N-Methyldipropylamine (Target): Two

-propyl groups.[1] Linear chains allow for greater rotational freedom and less steric crowding
around the nitrogen.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldipropylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldipropylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldipropylamine
https://www.benchchem.com/product/b2490111/docs?utm_src=pdf-body#n-methyldipropylamine-structural-formula-and-isomers
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldipropylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldipropylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2490111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Methyl-N-isopropyl-n-propylamine: One

-propyl, one isopropyl.[1] A "hybrid" steric environment.[1]

N-Methyl-diisopropylamine: Two isopropyl groups.[1][2] Highly hindered. This is the

analog of Hünig's base (

).[1] It exhibits extremely low nucleophilicity due to the branched methyls shielding the
nitrogen lone pair.[1]

Constitutional Variants (Alkyl Distribution):

N-Ethyl-N-propyl-ethylamine: Redistribution of carbons (

).[1]

N,N-Dimethylpentylamine: Long chain surfactant-like properties (

).

Figure 1: Structural classification of key C7H17N tertiary amine isomers.
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Synthesis Protocol: Eschweiler-Clarke Methylation
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The most robust, self-validating method for synthesizing N-Methyldipropylamine in the lab is

the Eschweiler-Clarke reaction.[1] This method selectively methylates secondary amines

without producing quaternary ammonium salts, ensuring high purity.[1]

Reaction Logic: Dipropylamine (

amine) reacts with formaldehyde to form an iminium ion, which is then reduced by formic acid
(acting as a hydride source) to the tertiary amine.

evolution drives the reaction to completion.[1]

3.1 Materials
Precursor: Dipropylamine (1.0 equiv)

Methyl Source: Formaldehyde (37% aq.[1] solution, 2.2 equiv)

Reductant/Solvent: Formic Acid (98%, 4.0 equiv)

Workup: NaOH (2M), Diethyl Ether or DCM,

3.2 Step-by-Step Methodology
Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

Addition (Exothermic): Cool the formic acid in an ice bath. Slowly add Dipropylamine

dropwise. Caution: Acid-base reaction generates heat.[1]

Formaldehyde Addition: Add the formaldehyde solution to the mixture.[1]

Reflux: Heat the mixture to reflux (~100 °C) for 12–18 hours.

Validation Check: Evolution of gas (

) indicates the reaction is proceeding.[1]

Quenching: Cool to room temperature. Add HCl (4M) to ensure the amine is fully protonated

(optional wash step), then basify the solution to pH >12 using NaOH. The amine will

separate as an oil layer.[1]
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Extraction: Extract the aqueous layer with Diethyl Ether (3x).

Purification: Dry combined organics over

. Remove solvent via rotary evaporation.[1]

Distillation: Perform fractional distillation. Collect the fraction boiling at 117–118 °C.

Figure 2: Eschweiler-Clarke Methylation Pathway for N-Methyldipropylamine.
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[1]

Analytical Characterization (NMR & MS)
Distinguishing N-Methyldipropylamine from its isomers requires precise spectral analysis.[1]

4.1 Proton NMR (

NMR,

)
The symmetry of the molecule simplifies the spectrum.

2.18 ppm (3H, singlet):

.[1] This sharp singlet is diagnostic of the N-methyl group.[1]

2.25–2.35 ppm (4H, triplet/multiplet):
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. The protons on the propyl chain adjacent to the nitrogen.

1.40–1.55 ppm (4H, multiplet):

. The central methylene protons of the propyl chain.[1]

0.85–0.95 ppm (6H, triplet):

.[1] The terminal methyl groups of the propyl chains.[1]

Differentiation from Isomers:

N-Methyl-diisopropylamine: Would show a septet for the methine proton (

) around 3.0 ppm and a strong doublet for the isopropyl methyls (

ppm).[1] The absence of the septet confirms the linear

-propyl structure.[1]

4.2 Mass Spectrometry (EI, 70 eV)
Tertiary amines undergo characteristic

-cleavage.[1]

Molecular Ion (

): m/z 115 (often weak).[1]

Base Peak:

-cleavage of the propyl group.[1]

Loss of ethyl radical (

): m/z 86.[1]

This [CH2=N(CH3)(C3H7)]+ ion is typically the dominant fragment.[1]

Pharmacological & Research Relevance
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In drug development, N-Methyldipropylamine is utilized primarily as a building block and a

proton scavenger.[1]

QSAR Tuning: It serves as a probe for steric tolerance in receptor binding pockets.[1] If a

drug candidate with a diethylamino group is metabolically unstable, replacing it with a

methyldipropylamino group increases lipophilicity (LogP) and alters metabolic clearance

rates without drastically changing the electronic properties.

Solubility Modulation: The

alkyl chain length provides a balance between water solubility (as a salt) and lipid
permeability, critical for CNS-active compounds.[1]

Precursor for Quaternary Salts: Reacting this amine with alkyl halides yields quaternary

ammonium compounds used as phase transfer catalysts or antimicrobial agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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